Cas no 1429636-74-7 (1-(1,3-Dioxolan-2-ylmethyl)-N-methyl-4-(methylamino)-1H-imidazole-5-carboxamide)

• Product Name: 1-(1,3-Dioxolan-2-ylmethyl)-N-methyl-4-(methylamino)-1H-imidazole-5-carboxamide
• CAS No: 1429636-74-7
• MF: C₁₀H₁₆N₄O₃
• MW: 240.259041786194
• CID: 4557291
• Update Time: 2025-10-23

1-(1,3-Dioxolan-2-ylmethyl)-N-methyl-4-(methylamino)-1H-imidazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• Doxofylline Impurity 1
• 1-((1,3-dioxolan-2-yl)methyl)-N-methyl-4-(methylamino)-1H- imidazole-5-carboxamide
• 1-(1,3-Dioxolan-2-ylmethyl)-N-methyl-4-(methylamino)-1H-imidazole-5-carboxamide

• Inchi： 1S/C10H16N4O3/c1-11-9-8(10(15)12-2)14(6-13-9)5-7-16-3-4-17-7/h6-7,11H,3-5H2,1-2H3,(H,12,15)
• InChI Key： NZNGFFZEKHUMKT-UHFFFAOYSA-N
• SMILES： O1CCOC1CN1C=NC(=C1C(NC)=O)NC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 270
• Topological Polar Surface Area: 77.4

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 534.4±45.0 °C at 760 mmHg
• Flash Point: 277.0±28.7 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

1-(1,3-Dioxolan-2-ylmethyl)-N-methyl-4-(methylamino)-1H-imidazole-5-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(1,3-Dioxolan-2-ylmethyl)-N-methyl-4-(methylamino)-1H-imidazole-5-carboxamide

Compound CAS No. 1429636-74-7: 1-(1,3-Dioxolan-2-ylmethyl)-N-methyl-4-(methylamino)-1H-imidazole-5-carboxamide

The compound with CAS number 1429636-74-7, commonly referred to as 1-(1,3-Dioxolan-2-ylmethyl)-N-methyl-4-(methylamino)-1H-imidazole-5-carboxamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of imidazoles, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and material science.

Recent studies have highlighted the unique properties of this compound, particularly its ability to act as a versatile building block in medicinal chemistry. The presence of the imidazole ring, a methylamino group, and a dioxolane substituent makes it an ideal candidate for exploring interactions with biological targets. Researchers have demonstrated that this compound exhibits promising activity in preliminary assays targeting enzyme inhibition and receptor modulation.

The synthesis of 1-(1,3-Dioxolan-2-ylmethyl)-N-methyl-4-(methylamino)-1H-imidazole-5-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the imidazole ring through cyclization reactions, followed by functionalization to introduce the dioxolane and methylamino groups. This approach ensures high purity and structural integrity, making it suitable for advanced characterization techniques such as NMR and mass spectrometry.

One of the most exciting developments involving this compound is its application in drug design. By leveraging computational chemistry tools like molecular docking and dynamics simulations, scientists have identified potential binding modes with therapeutic targets such as kinases and G-protein coupled receptors (GPCRs). These findings suggest that the compound could serve as a lead molecule for developing novel therapeutics against diseases like cancer and neurodegenerative disorders.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its rigid structure and functional groups make it a candidate for designing advanced materials with tailored properties, such as stimuli-responsive polymers or sensors. Initial experiments indicate that it can be incorporated into polymer networks without compromising their mechanical integrity, opening new avenues for material innovation.

From an environmental standpoint, researchers have also investigated the biodegradability and toxicity profiles of CAS 1429636-74. Preliminary data suggest that it has low toxicity towards aquatic organisms under standard testing conditions. However, further studies are required to fully understand its environmental impact and ensure sustainable use.

In conclusion, the compound CAS No. 1429636-74-7 represents a significant advancement in modern organic chemistry. Its unique structure, versatile functionality, and promising biological activity position it as a valuable asset in both academic research and industrial applications. As ongoing studies continue to uncover its full potential, this compound is poised to make meaningful contributions across multiple disciplines.